Cas no 62732-69-8 (1-Tridecanol, methanesulfonate)

62732-69-8 structure
Product name:1-Tridecanol, methanesulfonate
1-Tridecanol, methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Tridecanol, methanesulfonate
- methanesulfonic acid,tridecan-1-ol
- DTXSID10805700
- methanesulfonic acid;tridecan-1-ol
- Methanesulfonic acid--tridecan-1-ol (1/1)
- 62732-69-8
- 1-Tridecanol, 1-methanesulfonate
-
- Inchi: InChI=1S/C13H28O.CH4O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14;1-5(2,3)4/h14H,2-13H2,1H3;1H3,(H,2,3,4)
- InChI Key: VUGYUDSSQHHUHK-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCO.CS(=O)(=O)O
Computed Properties
- Exact Mass: 296.20226
- Monoisotopic Mass: 296.20213067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 184
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 74.6
1-Tridecanol, methanesulfonate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Larodan | 44-1300-9-100mg |
Tridecyl methane sulfonate |
62732-69-8 | >99% | 100mg |
€58.00 | 2025-03-07 |
1-Tridecanol, methanesulfonate Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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Elijah N. McCool,Daoyang Chen,Wenxue Li,Yansheng Liu,Liangliang Sun Anal. Methods, 2019,11, 2855-2861
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